4-{benzyl[2-(dimethylamino)ethyl]amino}-2-(dimethylamino)nicotinonitrile

• IUPAC Name: 4-[benzyl-[2-(dimethylamino)ethyl]amino]-2-(dimethylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H25N5/c1-22(2)12-13-24(15-16-8-6-5-7-9-16)18-10-11-21-19(23(3)4)17(18)14-20/h5-11H,12-13,15H2,1-4H3
• InChI Key: UWCHZLHBUCHJFR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CC1=CC=CC=C1)C2=C(C(=NC=C2)N(C)C)C#N
• Molecular Formula: C19H25N5
• Molecular Weight: 323.4 g/mol

Description

The compound of interest belongs to a class of chemicals characterized by the presence of dimethylamino groups and a nicotinonitrile moiety. Such compounds are often studied for their intriguing chemical properties and potential applications in various fields of chemistry and materials science. The structure suggests a molecule with multiple sites for potential reactivity and interaction, indicative of its versatile chemical behavior.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step chemical reactions, starting from readily available precursors. For instance, microwave irradiation techniques have been utilized for efficient synthesis, yielding complex molecules with high purity and specificity (Kurian et al., 2013). These methods emphasize the importance of precise conditions for achieving the desired molecular framework.

Molecular Structure Analysis

Crystallographic studies are crucial for determining the molecular structure of such compounds, revealing the arrangement of atoms and the geometry of the molecule. X-ray diffraction techniques have identified specific crystal systems and lattice parameters, providing insights into the molecular conformation and intermolecular interactions within the crystalline state (Otero et al., 2017).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, showcasing their reactivity. For example, reactions with dinucleophiles have been explored for synthesizing pyrimidine derivatives, demonstrating the compound's versatility in forming heterocyclic structures (Schenone et al., 1990). Additionally, the presence of dimethylamino groups influences the compound's behavior in electrophilic and nucleophilic reactions.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, are influenced by the molecular structure. Studies have shown that the microcrystalline features and surface morphology can be analyzed using scanning electron microscopy (SEM), providing detailed information on the physical characteristics of these compounds (Kurian et al., 2013).